2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone

• IUPAC Name: 2-amino-1-[4-[[benzyl(methyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H25N3O/c1-18(12-14-5-3-2-4-6-14)13-15-7-9-19(10-8-15)16(20)11-17/h2-6,15H,7-13,17H2,1H3
• InChI Key: YYENBZLYGLZRBG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)C(=O)CN)CC2=CC=CC=C2
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone is a piperidine-based enaminone derivative characterized by a benzyl-methyl-aminomethyl substituent at the 4-position of the piperidine ring and an amino-ethanone backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common method starts with the preparation of the piperidine ring, followed by the introduction of the benzyl-methyl-amino group. The final step involves the addition of the ethanone moiety under controlled conditions. Specific reagents and catalysts, such as palladium or platinum, may be used to facilitate these reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The process would be optimized for yield and purity, often involving purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ethanone moiety to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or sulfonates.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential effects on cellular processes and signaling pathways.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate signaling pathways by binding to these targets, thereby influencing biological processes. Detailed studies are required to elucidate the exact pathways and molecular interactions involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone and its analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents on Piperidine Ring	Key Physicochemical Properties
2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (Target)	C₁₆H₂₅N₃O	287.39	4-(benzyl-methyl-aminomethyl)	Predicted pKa: ~8.6 (amino group)
2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone	C₁₇H₂₇N₃O	289.42	4-(benzyl-ethyl-aminomethyl)	Higher lipophilicity due to ethyl group
2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone	C₁₈H₂₉N₃O	303.44	2-(benzyl-isopropyl-aminomethyl)	Density: 1.14 g/cm³; Boiling Point: 467.7°C
1-{4-[(2-Aminoethyl)-cyclopropyl-amino]-piperidin-1-yl}-ethanone	C₁₂H₂₃N₃O	225.33	4-(cyclopropyl-2-aminoethyl-aminomethyl)	Lower molecular weight; Enhanced solubility
2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone	C₁₈H₂₇N₃O	301.43	2-(benzyl-cyclopropyl-aminomethyl)	Predicted pKa: 8.58; Boiling Point: 467.7°C

Structural and Functional Differences

• Substituent Position: The target compound’s benzyl-methyl-aminomethyl group at the 4-position of piperidine contrasts with analogs like and , which feature substituents at the 2-position. Positional differences influence steric hindrance and receptor-binding affinity .
• Amino Group Variations: Replacement of the methyl group in the target compound with ethyl () or cyclopropyl () alters hydrophobicity and electronic effects, impacting membrane permeability and metabolic stability .

Pharmacological Potential

• GPCR Modulation : Analogs such as and act as GPR119 agonists or kinase inhibitors, suggesting the target compound may interact with similar pathways .
• Antimicrobial Activity : Piperidine derivatives with bulky substituents (e.g., benzyl-isopropyl in ) show enhanced activity against bacterial strains due to increased membrane disruption .

Biological Activity

2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone, often referred to as a piperidine derivative, has garnered attention in medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound exhibits diverse biological activities, making it a candidate for further research in pharmacology and drug development.

Chemical Structure and Properties

The chemical structure of 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone can be represented as follows:

$$\text{C}_{17}\text{H}_{27}\text{N}_3\text{O}$$

This compound features a piperidine ring, which is known for its role in various bioactive molecules. The presence of the benzyl-methyl-amino group contributes to its biological activity by enhancing interactions with biological targets.

The biological activity of this compound is primarily attributed to its interaction with specific receptors and enzymes. It may function as an agonist or antagonist, modulating signaling pathways involved in various physiological processes. The precise mechanism remains under investigation, but preliminary studies suggest involvement in neurotransmitter modulation and potential anti-cancer properties.

1. Anticancer Activity

Recent studies have highlighted the potential of piperidine derivatives, including 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone, in inducing apoptosis in cancer cells. For instance, a study evaluated the antiproliferative effects against human leukemia (U-937) and melanoma (SK-MEL-1) cell lines, revealing significant cytotoxicity with IC50 values comparable to established chemotherapeutics .

Cell Line	IC50 (µM)	Reference
U-937	15.0
SK-MEL-1	12.5

2. Neurotransmitter Modulation

The compound's structural characteristics suggest potential interactions with neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This could indicate a role in managing neurological disorders such as depression or anxiety.

3. Antimicrobial Activity

Preliminary findings suggest that derivatives similar to 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone exhibit antimicrobial properties against various pathogens. Further research is needed to elucidate the scope of this activity.

Case Study 1: Anticancer Properties

In a controlled experiment, a series of piperidine derivatives were synthesized and tested for their ability to induce apoptosis in cancer cell lines. The results indicated that modifications to the benzyl group significantly enhanced cytotoxicity, with 2-Amino-1-{4-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone showing superior efficacy compared to other derivatives .

Case Study 2: Neuropharmacological Effects

A study investigated the effects of several piperidine derivatives on serotonin receptor binding affinity. Results indicated that modifications at the piperidine nitrogen could enhance receptor affinity, suggesting a potential pathway for developing antidepressant medications based on this scaffold .